Cas no 1270001-72-3 (4,9-Dimethoxycanthin-6-one)

4,9-Dimethoxycanthin-6-one structure
4,9-Dimethoxycanthin-6-one structure
Product Name:4,9-Dimethoxycanthin-6-one
CAS No:1270001-72-3
MF:C16H12N2O3
MW:280.27808380127
CID:2087172
PubChem ID:102004796
Update Time:2025-04-21

4,9-Dimethoxycanthin-6-one Chemical and Physical Properties

Names and Identifiers

    • 4,9-Dimethoxycanthin-6-one
    • FS-7529
    • 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.0?,(1)?.0(1)?,(1)?]hexadeca-3,5,7,9(16),10(15),11,13-heptaen-2-one
    • 4,13-dimethoxy-1,6-diazatetracyclo[7.6.1.05,16.010,15]hexadeca-3,5(16),6,8,10,12,14-heptaen-2-one
    • 1270001-72-3
    • AKOS040761132
    • CS-0148729
    • CHEMBL5285222
    • 4,9-Dimethoxy-6H-indolo[3,2,1-de][1,5]naphthyridin-6-one
    • Inchi: 1S/C16H12N2O3/c1-20-9-3-4-10-11-5-6-17-15-13(21-2)8-14(19)18(16(11)15)12(10)7-9/h3-8H,1-2H3
    • InChI Key: WBMNWMYQWQQWHM-UHFFFAOYSA-N
    • SMILES: COC1C=C2C(C3C4=C(C(=CC(N24)=O)OC)N=CC=3)=CC=1

Computed Properties

  • Exact Mass: 280.08479225Da
  • Monoisotopic Mass: 280.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 53.4Ų

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.076 g/l) (25 º C),
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